Cas no 2137900-63-9 (5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137900-63-9
• MF: C₅H₈FN₃O₃S
• MW: 209.198722839355
• CID: 4640418
• Update Time: 2025-06-15

5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C5H8FN3O3S/c1-12-3-2-4-7-5(9-8-4)13(6,10)11/h2-3H2,1H3,(H,7,8,9)
• InChI Key： QSPCKLVUQOIILW-UHFFFAOYSA-N
• SMILES： N1C(S(F)(=O)=O)=NC(CCOC)=N1

Additional information on 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137900-63-9)

5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2137900-63-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride moiety is particularly noteworthy as it introduces a high degree of electrophilicity, facilitating nucleophilic substitution reactions that are crucial for drug development. This characteristic has positioned 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride as a key building block in the construction of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting a range of diseases, including infectious disorders and chronic conditions.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride, enhancing its accessibility for industrial applications. The compound’s stability under various reaction conditions further contributes to its utility in multi-step synthetic routes. For instance, it has been employed in the preparation of sulfonamides and other sulfonylated derivatives, which are known for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride is its role in the development of targeted therapies. The triazole ring itself is a well-documented pharmacophore that interacts with biological targets such as enzymes and receptors. By incorporating this ring system into drug candidates, researchers can modulate specific biological pathways with high precision. The 2-methoxyethyl substituent adds an additional layer of functional diversity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Recent studies have highlighted the potential of 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride in the synthesis of antiviral agents. The compound’s ability to undergo selective modifications has been exploited to create derivatives with enhanced activity against viral proteases and polymerases. For example, modifications at the sulfonyl fluoride position have led to compounds that exhibit potent inhibition of RNA-dependent RNA polymerases in several viral strains. This underscores the importance of this intermediate in addressing emerging infectious diseases.

The pharmaceutical industry has also explored the use of 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By incorporating the triazole scaffold into kinase inhibitors, researchers can achieve selective binding and modulate downstream signaling cascades effectively. The sulfonyl fluoride group further aids in optimizing binding interactions by introducing hydrogen bonding opportunities and steric hindrance where necessary.

From a synthetic chemistry perspective, 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride offers a versatile platform for exploring novel reaction pathways. Its reactivity allows for diverse functionalization strategies, enabling chemists to tailor molecular structures for specific biological activities. This adaptability has been instrumental in accelerating drug discovery programs across academic institutions and pharmaceutical companies.

The compound’s applications extend beyond medicinal chemistry into materials science and agrochemicals. For instance, derivatives of 5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential metabolic processes in plants and fungi. The sulfonyl group’s interaction with biological targets makes it an effective tool for disrupting enzymatic functions that are critical for pathogen survival.

In conclusion,5-(2-methoxyethyl)-1H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137900-63-9) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable intermediate in drug development， particularly for creating targeted therapies against infectious diseases、cancer、and inflammatory conditions。 As synthetic methodologies continue to evolve，the potential applications of this compound are expected to expand，further solidifying its importance in modern chemical research.